![molecular formula C11H10ClNO2 B2948895 1-[3-(4-Chlorophenyl)-5-isoxazolyl]-1-ethanol CAS No. 109572-24-9](/img/structure/B2948895.png)
1-[3-(4-Chlorophenyl)-5-isoxazolyl]-1-ethanol
Description
“1-[3-(4-Chlorophenyl)-5-isoxazolyl]-1-ethanol” is a chemical compound with the empirical formula C11H10ClNO2 . It is a solid substance and is part of the class of compounds known as halogenated heterocycles .
Molecular Structure Analysis
The molecular weight of “1-[3-(4-Chlorophenyl)-5-isoxazolyl]-1-ethanol” is 223.66 . The SMILES string representation of the molecule is CC(O)c1cc(no1)-c2ccc(Cl)cc2 . The InChI key is SQYVFTREWNTIKO-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
“1-[3-(4-Chlorophenyl)-5-isoxazolyl]-1-ethanol” is a solid substance . Its empirical formula is C11H10ClNO2 and it has a molecular weight of 223.66 .
Safety and Hazards
According to the safety information provided by Sigma-Aldrich, “1-[3-(4-Chlorophenyl)-5-isoxazolyl]-1-ethanol” is classified as Acute Tox. 4 Oral - Eye Irrit. 2 . The hazard statements include H302 - H319, indicating that it is harmful if swallowed and causes serious eye irritation . The precautionary statements include P264 - P270 - P280 - P301 + P312 - P305 + P351 + P338 - P337 + P313, suggesting measures such as washing hands thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and specific procedures to follow if swallowed or if it gets in the eyes .
Mechanism of Action
Target of Action
The primary target of 1-[3-(4-Chlorophenyl)-5-isoxazolyl]-1-ethanol is the Histamine H3 receptor . This receptor plays a crucial role in the regulation of histamine synthesis and release .
Mode of Action
1-[3-(4-Chlorophenyl)-5-isoxazolyl]-1-ethanol acts as an antagonist/inverse agonist at H3 receptors . It blocks histamine from binding to presynaptic H3 autoreceptors, which increases histamine synthesis and release . The increased histamine then binds to H1 receptors, enhancing communication to neurons in brain regions important for sleep and wakefulness .
Biochemical Pathways
The compound’s action on H3 receptors affects the histaminergic pathway . Normally, when synaptic histamine levels are high, histamine binds to H3 autoreceptors to inhibit further synthesis and release of histamine in the brain . By blocking this inhibition, 1-[3-(4-Chlorophenyl)-5-isoxazolyl]-1-ethanol increases histamine levels, which can affect various downstream effects related to sleep and wakefulness .
Result of Action
The result of 1-[3-(4-Chlorophenyl)-5-isoxazolyl]-1-ethanol’s action is an increase in histamine levels in the brain, which enhances neuronal activity and communication with important brain regions for sleep and wakefulness . This can potentially be used to treat conditions like excessive daytime sleepiness .
properties
IUPAC Name |
1-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]ethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO2/c1-7(14)11-6-10(13-15-11)8-2-4-9(12)5-3-8/h2-7,14H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQYVFTREWNTIKO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=NO1)C2=CC=C(C=C2)Cl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(4-Chlorophenyl)-5-isoxazolyl]-1-ethanol | |
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